Chromium hydroxide green
Overview
Description
Chromium hydroxide green, also known as Viridian, is a hydrated chromium oxide with the chemical formula Cr2O3·2H2O. It is a green pigment widely used in various applications due to its excellent stability, opacity, and vibrant color. This pigment is known for its resistance to heat, light, and chemicals, making it a popular choice in the production of paints, inks, and plastics .
Preparation Methods
Synthetic Routes and Reaction Conditions
Chromium hydroxide green is typically synthesized through the reaction of sodium dichromate with sulfuric acid, followed by the reduction of the resulting chromic acid with a reducing agent such as ethanol or methanol. The reaction conditions involve maintaining a temperature of around 100°C to ensure complete reduction and formation of the hydrated chromium oxide .
Industrial Production Methods
In industrial settings, the production of this compound involves the calcination of chromium hydroxide at high temperatures. This process results in the formation of hydrated chromium oxide, which is then ground into a fine powder and subjected to further purification steps to achieve the desired pigment quality .
Chemical Reactions Analysis
Types of Reactions
Chromium hydroxide green undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form higher oxidation states of chromium.
Reduction: It can be reduced to lower oxidation states, such as chromium(II) compounds.
Substitution: It can participate in substitution reactions where ligands around the chromium center are replaced by other ligands.
Common Reagents and Conditions
Common reagents used in these reactions include strong oxidizing agents like potassium permanganate for oxidation and reducing agents like sodium borohydride for reduction. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired products are formed .
Major Products Formed
The major products formed from these reactions include various chromium oxides and hydroxides, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
Chromium hydroxide green has a wide range of scientific research applications, including:
Chemistry: Used as a catalyst in organic synthesis and as a standard for colorimetric analysis.
Biology: Employed in staining techniques for microscopy to highlight specific structures within cells and tissues.
Medicine: Investigated for its potential use in drug delivery systems and as a component in medical imaging agents.
Mechanism of Action
The mechanism of action of Chromium hydroxide green involves its ability to absorb and reflect specific wavelengths of light, resulting in its characteristic green color. At the molecular level, the chromium ions in the pigment interact with light through electronic transitions, which are responsible for the absorption and reflection properties. Additionally, the hydrated chromium oxide structure provides stability and resistance to environmental factors .
Comparison with Similar Compounds
Similar Compounds
C.I. Pigment Green 17 (Chromium Oxide Green): Similar in composition but differs in hydration state and color properties.
Phthalocyanine Green: An organic pigment with similar color properties but different chemical structure and stability.
C.I. Pigment Green 36: Another green pigment with different chemical composition and applications.
Uniqueness
Chromium hydroxide green is unique due to its hydrated chromium oxide structure, which provides superior stability and resistance to heat, light, and chemicals compared to other green pigments. Its vibrant color and opacity make it a preferred choice in various industrial applications .
Properties
IUPAC Name |
chromium(3+);oxygen(2-);dihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Cr.2H2O.3O/h;;2*1H2;;;/q2*+3;;;3*-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYYGBBNBGCVXEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.[O-2].[O-2].[O-2].[Cr+3].[Cr+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cr2H4O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Light green finely divided powder; [MSDSonline] A brilliant emerald-green pigment called Guignet's green; [Ullmann] |
Source
|
| Record name | C.I. Pigment Green 18 | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Chromic oxide hydrated | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9294 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
12001-99-9 |
Source
|
| Record name | Chromic oxide hydrated | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012001999 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | C.I. Pigment Green 18 | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | C.I. Pigment Green 18 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.121.921 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CHROMIUM HYDROXIDE GREEN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RV8FT8XF5R | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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